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Compound of Interest

Compound Name: Iron titanium oxide

Cat. No.: B8235110
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For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, step-by-step procedures for the safe handling and
disposal of iron titanium oxide, grounded in established safety protocols.

Hazard Overview

Iron (II) titanium oxide is recognized as a hazardous substance by the Occupational Safety and
Health Administration (OSHA).[1] While dusts from titanium compounds are generally
considered to have low toxic effects, direct contact with the eyes may cause temporary
discomfort.[1] It is not classified as a skin irritant, but it is recommended to minimize exposure
and avoid contact with open wounds or irritated skin.[1] The substance is a grey powder that
does not mix with water and is not combustible.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to prevent exposure and ensure safety
during the handling of iron titanium oxide.
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Body Part Required PPE Specifications & Remarks
o Must comply with OSHA's 29
Safety glasses with side
Eyes/Face ) ) CFR 1910.133 or European
shields or chemical goggles
Standard EN166.[2]
Nitrile rubber, neoprene, PVC,
or butyl rubber gloves are
Hands Chemical-resistant gloves suitable.[1] Always inspect
gloves for degradation or wear
before use.[1][3]
Long-sleeved overalls or a lab
] ) coat should be worn.[1][3] A
Body Protective clothing

PVC apron can provide

additional protection.[1]

Respiratory

Respirator (if applicable)

Not required under normal
conditions with adequate
ventilation.[2][3][4] For large
spills or in areas with
insufficient ventilation where
dust is generated, a
NIOSH/MSHA approved
respirator with a particle filter is
recommended.[1][2][4]

Occupational Exposure Limits

Adherence to established exposure limits is critical for personnel safety.

Substance Limit Type Exposure Limit Jurisdiction
Iron titanium oxide
] TWA (8 hr) 1 mg/m3 UK
(FeTiO3)
Iron titanium oxide ]
STEL (15 min) 2 mg/m3 UK

(FeTiO3)
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Data sourced from Fisher Scientific Safety Data Sheet.[3]

Procedural Guide for Safe Handling and Disposal
Preparation and Handling

o Ventilation: Always handle iron titanium oxide in a well-ventilated area.[5] Local exhaust
ventilation is required where the material is handled as a powder.[1]

e Avoid Dust: Minimize the generation of dust during handling.[2][3][6]

o Personal Hygiene: Avoid all personal contact, including inhalation.[1][5] Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the work area.[3]

o Storage: Store the material in its original, clearly labeled container.[1] Keep containers tightly
sealed in a dry, well-ventilated place.[1][3][6] Suitable containers include those made of
glass, polyethylene, or polypropylene.[1]

Emergency First Aid

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Seek medical attention.[2][6]

o Skin Contact: Wash the affected area immediately with soap and plenty of water for at least
15 minutes.[2][6] If symptoms such as irritation occur, seek medical attention.[2][6]

 Inhalation: Move the individual to fresh air.[2][6] If breathing difficulties or other symptoms
occur, seek immediate medical attention.[2][6]

 Ingestion: Rinse the mouth with water and then drink plenty of water.[2][6] Seek medical
attention if symptoms develop.[2][6]

Spill Management

e Minor Spills:
o Clean up spills immediately.[1]

o Avoid breathing dust and prevent contact with skin and eyes.[1]
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o Carefully sweep or shovel the material into a suitable, labeled container for disposal.[2][6]
e Major Spills:

o Evacuate and alert personnel in the immediate area.[1]

o Wear appropriate PPE, including respiratory protection if necessary.

o Follow the cleanup procedure for minor spills.

Disposal Plan

o Waste Classification: Waste containing iron titanium oxide must be handled as hazardous
waste.

o Disposal Regulations: All waste disposal must comply with local, state, and federal
regulations.[1][5]

e Procedure:
o Collect waste material in clearly labeled, sealed containers.

o Consult with your institution's waste management authority for specific disposal
procedures.[1]

o Recycling options may be available; consult the manufacturer.[1]

o Crucially, do not allow wash water from cleaning equipment to enter drains.[1][5] This
water must be collected and treated as hazardous waste.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of iron titanium
oxide, from initial preparation to final disposal.
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Caption: Workflow for safe handling of iron titanium oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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